Cas no 1068976-55-5 (5-fluoro-3-methyl-1H-Pyrrolo[3,2-b]pyridine)

• Product Name: 5-fluoro-3-methyl-1H-Pyrrolo[3,2-b]pyridine
• CAS No: 1068976-55-5
• MF: C₈H₇FN₂
• MW: 150.152984857559
• CID: 1097948
• PubChem ID: 68555155
• Update Time: 2025-06-11

5-fluoro-3-methyl-1H-Pyrrolo[3,2-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-3-methyl-1H-Pyrrolo[3,2-b]pyridine
• 1068976-55-5
• QCIXZPPNPBDQJE-UHFFFAOYSA-N
• SCHEMBL3222307
• DB-349915

• Inchi： 1S/C8H7FN2/c1-5-4-10-6-2-3-7(9)11-8(5)6/h2-4,10H,1H3
• InChI Key： QCIXZPPNPBDQJE-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C(C)=CN2)N=1

Computed Properties

• Exact Mass: 150.05932639g/mol
• Monoisotopic Mass: 150.05932639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 28.7Ų

Additional information on 5-fluoro-3-methyl-1H-Pyrrolo[3,2-b]pyridine

Introduction to 5-fluoro-3-methyl-1H-Pyrrolo[3,2-b]pyridine (CAS No. 1068976-55-5)

5-fluoro-3-methyl-1H-Pyrrolo[3,2-b]pyridine, a compound with the chemical formula C₉H₉N₂F, is a significant molecule in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the pyrrolopyridine class, which has garnered considerable attention due to its diverse biological activities and potential applications in drug development. The presence of a fluoro substituent and a methyl group at specific positions enhances its pharmacological properties, making it a valuable scaffold for medicinal chemists.

The compound's unique structural features contribute to its remarkable interactions with biological targets. The pyrrolopyridine core is known for its ability to modulate various enzymatic and receptor systems, which has been exploited in the design of drugs targeting neurological disorders, infectious diseases, and cancer. Specifically, the fluoro group at the 5-position and the methyl group at the 3-position play crucial roles in determining its binding affinity and selectivity.

Recent studies have highlighted the potential of 5-fluoro-3-methyl-1H-Pyrrolo[3,2-b]pyridine as a lead compound in the development of novel therapeutic agents. Researchers have demonstrated its efficacy in inhibiting certain kinases and enzymes implicated in inflammation and tumor growth. For instance, preliminary in vitro studies have shown that this compound can effectively block the activity of Janus kinases (JAKs), which are overexpressed in various inflammatory conditions and autoimmune diseases.

The fluorine atom in 5-fluoro-3-methyl-1H-Pyrrolo[3,2-b]pyridine is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity. Fluorinated aromatic compounds are widely used in pharmaceuticals because they can improve pharmacokinetic properties while maintaining or even increasing biological activity. This feature makes 5-fluoro-3-methyl-1H-Pyrrolo[3,2-b]pyridine a promising candidate for further optimization into a drug candidate.

In addition to its kinase inhibition properties, 5-fluoro-3-methyl-1H-Pyrrolo[3,2-b]pyridine has shown promise in preclinical models of cancer. Investigations have revealed that it can disrupt signaling pathways involved in cell proliferation and survival, leading to apoptosis in cancerous cells. These findings are particularly intriguing given the growing interest in targeting multiple pathways simultaneously to overcome drug resistance.

The synthesis of 5-fluoro-3-methyl-1H-Pyrrolo[3,2-b]pyridine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods are critical in constructing the desired pyrrolopyridine core structure.

The pharmacological profile of 5-fluoro-3-methyl-1H-Pyrrolo[3,2-b]pyridine is further enhanced by its solubility characteristics. Unlike many heterocyclic compounds that exhibit poor water solubility, this molecule demonstrates favorable solubility in both aqueous and organic solvents. This property is advantageous for formulating drug products that require stable and bioavailable formulations.

Ongoing research aims to explore the structural modifications of 5-fluoro-3-methyl-1H-Pyrrolo[3,2-b]pyridine to improve its therapeutic index. By leveraging computational chemistry tools and high-throughput screening techniques, scientists are identifying analogs with enhanced potency and reduced side effects. These efforts are crucial for translating preclinical findings into clinical applications.

The regulatory landscape for approving new drugs derived from 5-fluoro-3-methyl-1H-Pyrrolo[3,2-b]pyridine is stringent but well-established. Regulatory agencies require comprehensive data on safety, efficacy, and quality before approving a new therapeutic agent. Manufacturers must adhere to Good Manufacturing Practices (GMP) to ensure consistency and reliability across batches.

In conclusion, 5-fluoro-3-methyl-1H-Pyrrolo[3,2-b]pyridine (CAS No. 1068976-55-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential applications in treating neurological disorders, inflammatory conditions, and cancer make it a compelling target for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in shaping the future of medicine.